![molecular formula C12H16N2O B3081453 2-Amino-1-(2-methyl-2,3-dihydro-indol-1-YL)-propan-1-one CAS No. 1103663-93-9](/img/structure/B3081453.png)
2-Amino-1-(2-methyl-2,3-dihydro-indol-1-YL)-propan-1-one
Overview
Description
2-Amino-1-(2-methyl-2,3-dihydro-indol-1-yl)-propan-1-one, also known as 2-Amino-1-methyl-2,3-dihydro-indole-1-propanoic acid or 2-Amino-1-methyl-2,3-dihydro-indole-1-propionate, is a chemical compound found in various plants and animals. It is a naturally occurring amino acid and is an important component of the human body. It is also used in various pharmaceutical and laboratory experiments. 2-Amino-1-(2-methyl-2,3-dihydro-indol-1-yl)-propan-1-one is a versatile compound with many applications in scientific research.
Scientific Research Applications
Crystallography and Material Science :
- Jian Li, Zunjun Liang, and X. Tai (2009) explored the crystal structure of a related compound, (S)-2-amino-3-(1H-indol-3-yl)propanoic acidate, highlighting its relevance in methylation, detoxication, and antioxidation processes, with applications in the pharmaceutical and food industries. This study contributes to understanding the molecular geometry and stability of related compounds through hydrogen bonding analyses (Li, Liang, & Tai, 2009).
Synthesis and Pharmaceutical Application :
- Hemalatha Gadegoni and Sarangapani Manda (2013) reported the synthesis of novel indole derivatives containing 1,3,4-oxadiazole and 1,2,4-triazole moieties, derived from (1H-indol-3-yl)-acetic acid. These compounds were tested for antimicrobial and anti-inflammatory activities, indicating potential pharmaceutical applications (Gadegoni & Manda, 2013).
Antihypertension Drug Precursors :
- L. Peyrot et al. (2001) investigated 1-amino-2-methylindoline, a precursor used in antihypertension drug synthesis. The study provided insights into the formation of new products like 1-amino-2-methylindole and azo(2-methyl)indoline, which are relevant to the pharmaceutical industry (Peyrot et al., 2001).
Antifungal Agent Development :
- Rémi Guillon et al. (2009) designed new antifungal agents, specifically 1-[(1H-indol-5-ylmethyl)amino]-2-phenyl-3-(1H-1,2,4-triazol-1-yl)propan-2-ols, demonstrating significant activity against Candida albicans and Aspergillus fumigatus strains. This research has implications for developing new treatments for fungal infections (Guillon et al., 2009).
Diabetes Drug Manufacturing :
- Y. Sawai et al. (2010) developed a manufacturing process for a peptide-like amorphous compound used as a diabetes drug. This process involved the use of an intermediate compound related to 2-amino-1-(2-methyl-2,3-dihydro-indol-1-YL)-propan-1-one, demonstrating the compound's role in large-scale pharmaceutical production (Sawai et al., 2010).
properties
IUPAC Name |
2-amino-1-(2-methyl-2,3-dihydroindol-1-yl)propan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O/c1-8-7-10-5-3-4-6-11(10)14(8)12(15)9(2)13/h3-6,8-9H,7,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNFYZMMJAMAITB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)C(C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(2-methyl-2,3-dihydro-indol-1-YL)-propan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.